N2-(4-methylphenyl)-6-[(2-pyrimidinylthio)methyl]-1,3,5-triazine-2,4-diamine
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Overview
Description
N2-(4-methylphenyl)-6-[(2-pyrimidinylthio)methyl]-1,3,5-triazine-2,4-diamine is a diamino-1,3,5-triazine.
Scientific Research Applications
Synthesis and Characterization in Polymers
A study conducted by Li et al. (2017) explored the synthesis of polyimides using triazine-based diamine monomers, including variants similar to N2-(4-methylphenyl)-6-[(2-pyrimidinylthio)methyl]-1,3,5-triazine-2,4-diamine. These polyimides showed excellent solubility and thermal stability, indicating potential applications in polymer semiconductors (Li et al., 2017).
Chelation Properties and Hydrogen-Bonded Crystals
Duong et al. (2011) described the chelation potential of triazine-based ligands, including a structure similar to the chemical , for creating metallotectons in hydrogen-bonded crystals. This study highlights the use of these compounds in crystal engineering (Duong et al., 2011).
Applications in Electrochemical Sensing
Upadhyay et al. (2012) investigated Schiff bases related to this compound as selective electrodes for Sm3+ ions. This suggests potential applications in electrochemical sensing and analysis (Upadhyay et al., 2012).
Structural and Thermal Properties
Research by Sui et al. (1999) on polyimides synthesized from similar triazine-based diamines revealed insights into their ultraviolet-visible absorption, thermal stability, and solubility. These characteristics are crucial for developing advanced materials (Sui et al., 1999).
Microwave-Assisted Synthesis
Moustafa et al. (2020) demonstrated an efficient one-pot synthesis method for derivatives of triazine diamines, including structures akin to the chemical . This method highlights a more efficient approach to synthesizing such compounds (Moustafa et al., 2020).
properties
Molecular Formula |
C15H15N7S |
---|---|
Molecular Weight |
325.4 g/mol |
IUPAC Name |
2-N-(4-methylphenyl)-6-(pyrimidin-2-ylsulfanylmethyl)-1,3,5-triazine-2,4-diamine |
InChI |
InChI=1S/C15H15N7S/c1-10-3-5-11(6-4-10)19-14-21-12(20-13(16)22-14)9-23-15-17-7-2-8-18-15/h2-8H,9H2,1H3,(H3,16,19,20,21,22) |
InChI Key |
SZOPRAYQMXOLOM-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)NC2=NC(=NC(=N2)N)CSC3=NC=CC=N3 |
Canonical SMILES |
CC1=CC=C(C=C1)NC2=NC(=NC(=N2)N)CSC3=NC=CC=N3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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